![molecular formula C12H13Cl2FN2O B1414275 1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride CAS No. 2173091-76-2](/img/structure/B1414275.png)
1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound provides information about the arrangement of atoms and the chemical bonds that hold the atoms together. Unfortunately, the specific molecular structure for “1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride” is not available in the sources retrieved .Chemical Reactions Analysis
The chemical reactions involving “1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride” are not explicitly mentioned in the sources retrieved .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, solubility, and chemical stability. Unfortunately, the specific physical and chemical properties for “1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride” are not available in the sources retrieved .Scientific Research Applications
Synthesis and Characterization in Medicinal Chemistry
1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride and its derivatives have been extensively studied in the field of medicinal chemistry. For instance, the synthesis and characterization of heterocyclic Schiff bases, which include derivatives of 3-aminomethyl pyridine, have shown potential as anticonvulsant agents. These compounds have been synthesized through condensation reactions and their chemical structures confirmed by various spectroscopic methods. Some of these compounds exhibited significant seizures protection, demonstrating their potential in medicinal applications (Pandey & Srivastava, 2011).
Catalytic Applications in Organic Chemistry
The derivatives of 1-(3-(Pyridin-2-yl)phenyl)methanamine have been utilized in the synthesis of unsymmetrical NCN′ pincer palladacycles. These compounds have shown good activity and selectivity in catalytic applications where the palladacycle remains in the Pd(II) state. This highlights the compound's versatility and usefulness in organic synthesis and catalysis (Roffe et al., 2016).
Photophysical Properties and Metal Detection
Studies on fluoroionophores based on diamine-salicylaldehyde derivatives, which include 1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride, have shown their capability in metal detection. These compounds exhibit spectral diversity when interacting with various metal cations, demonstrating their potential in applications like metal ion sensing and environmental monitoring (Hong et al., 2012).
Applications in Bioinorganic Chemistry
In the realm of bioinorganic chemistry, Iron(III) complexes of pyridoxal Schiff bases and modified dipicolylamines, including derivatives of 1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride, have been prepared and studied for their uptake in cancer cells and photocytotoxicity. These complexes display remarkable photocytotoxicity in various cancer cells, making them potential candidates for targeted cancer therapy (Basu et al., 2015).
Mechanism of Action
- MAPKAPK2 is a serine/threonine kinase involved in cellular stress responses, inflammation, and cell survival pathways .
Target of Action
Mode of Action
Biochemical Pathways
- The compound influences several pathways:
- MAPKAPK2 is downstream of p38 MAPK. Inhibition disrupts this pathway, affecting stress responses and cytokine production. Altered MAPKAPK2 activity impacts cell cycle progression and proliferation. MAPKAPK2 plays a role in inflammatory responses, and its inhibition may modulate inflammation .
Pharmacokinetics
- Information on absorption is not available. Not reported. No data provided. Details about metabolism are lacking. Not specified. Not known. Data unavailable .
Action Environment
Safety and Hazards
properties
IUPAC Name |
[2-(2-fluorophenoxy)pyridin-3-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O.2ClH/c13-10-5-1-2-6-11(10)16-12-9(8-14)4-3-7-15-12;;/h1-7H,8,14H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMEPULLTMNIJOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)OC2=C(C=CC=N2)CN)F.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13Cl2FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[2-(2-Fluorophenoxy)pyridin-3-yl]methanamine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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